Cas no 1823874-62-9 (3',4'-Dihydro-2'H-spiro[cyclobutane-1,1'-naphthalen]-2-OL)
3',4'-Dihydro-2'H-spiro[cyclobutane-1,1'-naphthalen]-2-OL Chemical and Physical Properties
Names and Identifiers
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- 3',4'-DIHYDRO-2'H-SPIRO[CYCLOBUTANE-1,1'-NAPHTHALEN]-2-OL
- 3',4'-Dihydro-2'H-spiro[cyclobutane-1,1'-naphthalen]-2-OL
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- Inchi: 1S/C13H16O/c14-12-7-9-13(12)8-3-5-10-4-1-2-6-11(10)13/h1-2,4,6,12,14H,3,5,7-9H2
- InChI Key: LQOYRYJIDSQARV-UHFFFAOYSA-N
- SMILES: OC1CCC21C1C=CC=CC=1CCC2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 225
- XLogP3: 2.8
- Topological Polar Surface Area: 20.2
3',4'-Dihydro-2'H-spiro[cyclobutane-1,1'-naphthalen]-2-OL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219006933-1g |
3',4'-Dihydro-2'h-spiro[cyclobutane-1,1'-naphthalen]-2-ol |
1823874-62-9 | 95% | 1g |
$780.44 | 2023-09-02 | |
| Chemenu | CM212300-1g |
3',4'-Dihydro-2'H-spiro[cyclobutane-1,1'-naphthalen]-2-ol |
1823874-62-9 | 95+% | 1g |
$669 | 2021-08-04 | |
| Chemenu | CM212300-1g |
3',4'-Dihydro-2'H-spiro[cyclobutane-1,1'-naphthalen]-2-ol |
1823874-62-9 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Crysdot LLC | CD12102985-1g |
3',4'-Dihydro-2'H-spiro[cyclobutane-1,1'-naphthalen]-2-ol |
1823874-62-9 | 97% | 1g |
$709 | 2024-07-24 |
3',4'-Dihydro-2'H-spiro[cyclobutane-1,1'-naphthalen]-2-OL Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 3',4'-Dihydro-2'H-spiro[cyclobutane-1,1'-naphthalen]-2-OL
Exploring the Unique Properties and Applications of 3',4'-Dihydro-2'H-spiro[cyclobutane-1,1'-naphthalen]-2-OL (CAS No. 1823874-62-9)
The compound 3',4'-Dihydro-2'H-spiro[cyclobutane-1,1'-naphthalen]-2-OL (CAS No. 1823874-62-9) is a fascinating spirocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This molecule combines a cyclobutane ring with a dihydronaphthalene system, creating a rigid yet versatile framework that offers interesting possibilities for chemical modification and biological activity.
One of the most intriguing aspects of 3',4'-Dihydro-2'H-spiro[cyclobutane-1,1'-naphthalen]-2-OL is its spirocyclic architecture, which has become a hot topic in medicinal chemistry and materials science. Researchers are particularly interested in how this structure influences the compound's physical properties, such as its solubility, stability, and potential for forming crystalline structures. The presence of the hydroxyl group at position 2 adds another dimension to its reactivity, making it a valuable intermediate for further synthetic transformations.
In the context of current scientific trends, spirocyclic compounds like 3',4'-Dihydro-2'H-spiro[cyclobutane-1,1'-naphthalen]-2-OL are being extensively studied for their potential in drug discovery. The pharmaceutical industry is particularly interested in such structures because they often exhibit improved metabolic stability and bioavailability compared to their non-spirocyclic counterparts. This has led to increased searches for "spirocyclic drug candidates" and "novel pharmaceutical scaffolds" in scientific databases and AI-powered research tools.
The synthesis of 3',4'-Dihydro-2'H-spiro[cyclobutane-1,1'-naphthalen]-2-OL typically involves innovative cyclization strategies, which has made it a subject of interest in organic chemistry circles. Modern synthetic approaches often employ catalyzed ring-forming reactions or photochemical methods, topics that have seen a surge in academic publications and conference presentations. These methods align with the growing demand for "green chemistry solutions" and "atom-economical synthesis" in the chemical industry.
Beyond pharmaceutical applications, 3',4'-Dihydro-2'H-spiro[cyclobutane-1,1'-naphthalen]-2-OL shows promise in materials science. Its rigid structure and potential for functionalization make it an interesting candidate for developing advanced organic materials with specific optical or electronic properties. This connects with current research trends in "organic electronics" and "smart materials design," areas that are receiving substantial funding and attention worldwide.
The analytical characterization of 3',4'-Dihydro-2'H-spiro[cyclobutane-1,1'-naphthalen]-2-OL presents its own set of challenges and opportunities. Advanced techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are typically employed to confirm its structure and purity. These analytical methods are themselves subjects of frequent searches by researchers looking for "compound characterization techniques" or "structural elucidation methods."
From a commercial perspective, the availability of 3',4'-Dihydro-2'H-spiro[cyclobutane-1,1'-naphthalen]-2-OL (CAS No. 1823874-62-9) is limited but growing, reflecting the increasing interest in this compound class. Suppliers and researchers alike are searching for information on "spirocyclic compound suppliers" and "specialty chemical sources," indicating a developing market for these unique molecules.
Looking to the future, 3',4'-Dihydro-2'H-spiro[cyclobutane-1,1'-naphthalen]-2-OL represents an exciting platform for further exploration. Its combination of structural novelty and functional versatility positions it well for applications ranging from medicinal chemistry to advanced materials. As research continues to uncover new properties and applications for this compound, we can expect to see increased interest and development in this area of chemistry.
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